Cas no 1804457-73-5 (3-(Aminomethyl)-4,5-diamino-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-4,5-diamino-2-(trifluoromethoxy)pyridine
• CAS No: 1804457-73-5
• MF: C₇H₉F₃N₄O
• MW: 222.167771100998
• CID: 4931257
• Update Time: 2025-07-02

3-(Aminomethyl)-4,5-diamino-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4,5-diamino-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H9F3N4O/c8-7(9,10)15-6-3(1-11)5(13)4(12)2-14-6/h2H,1,11-12H2,(H2,13,14)
• InChI Key： GUCQGTJSYXKUFY-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=C(C(=CN=1)N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 0.4
• Topological Polar Surface Area: 100

Additional information on 3-(Aminomethyl)-4,5-diamino-2-(trifluoromethoxy)pyridine

Professional Introduction to 3-(Aminomethyl)-4,5-diamino-2-(trifluoromethoxy)pyridine (CAS No. 1804457-73-5)

3-(Aminomethyl)-4,5-diamino-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804457-73-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both amino and trifluoromethoxy substituents imparts distinct chemical properties, enabling its application in the development of novel therapeutic agents.

The pyridine core of this compound serves as a privileged scaffold in drug design, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The dual amino groups at the 4 and 5 positions enhance its reactivity, making it a valuable precursor for further functionalization. Additionally, the trifluoromethoxy group introduces electronic and steric effects that can modulate the pharmacokinetic and pharmacodynamic properties of derived compounds.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability and binding affinity. Studies have demonstrated that the introduction of fluorine atoms can significantly improve the bioavailability and efficacy of small-molecule drugs. The compound 3-(Aminomethyl)-4,5-diamino-2-(trifluoromethoxy)pyridine exemplifies this trend, offering a promising platform for the discovery of next-generation pharmaceuticals.

Current research in medicinal chemistry has highlighted the potential of this compound in addressing various therapeutic challenges. For instance, its structural motif has been explored in the design of inhibitors targeting kinases and other enzymes implicated in cancer and inflammatory diseases. The flexibility provided by the aminomethyl group allows for the facile attachment of pharmacophores, enabling the optimization of binding interactions with biological targets.

One notable application of 3-(Aminomethyl)-4,5-diamino-2-(trifluoromethoxy)pyridine is in the synthesis of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with pathological conditions. By leveraging the compound's reactive sites, researchers have developed novel inhibitors that exhibit high selectivity and potency. These inhibitors are being evaluated in preclinical studies to assess their potential as therapeutic candidates.

The trifluoromethoxy group further contributes to the compound's appeal by enhancing its lipophilicity, which is a critical factor in drug absorption and distribution. This property has been exploited in the development of prodrugs designed to improve oral bioavailability. Additionally, the dual amino groups provide opportunities for covalent binding strategies, which can be particularly useful in targeted therapies where irreversible inhibition is desired.

Advances in computational chemistry have also facilitated the rational design of derivatives based on 3-(Aminomethyl)-4,5-diamino-2-(trifluoromethoxy)pyridine. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular interactions with biological targets. These computational approaches have accelerated the discovery process, allowing researchers to identify promising candidates more efficiently.

In conclusion, 3-(Aminomethyl)-4,5-diamino-2-(trifluoromethoxy)pyridine (CAS No. 1804457-73-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable building block for the synthesis of bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in drug discovery and development.